Cas no 26961-27-3 (2-Amino-4,5-dimethoxybenzonitrile)

• Product Name: 2-Amino-4,5-dimethoxybenzonitrile
• CAS No: 26961-27-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD00058682
• CID: 53046
• PubChem ID: 735967
• Update Time: 2025-10-31

2-Amino-4,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethoxybenzonitrile
• 2-amino-4,5-dimethoxybenzenecarbonitrile
• 2-amino-4,5-methoxybenzonitrile
• 2-Cyano-4,5-Dimethoxyaniline
• 4,5-dimethoxy-2-aminobenzonitrile
• 4,5-DIMETHOXYANTHRANILONITRILE
• 4-Amino-5-cyanoveratrole
• 6-Amino-3,4-dimethoxybenzonitrile
• 6-aminoveratronitrile
• Benzonitrile, 2-amino-4,5-dimethoxy-
• 2-amino-4,5-dimethoxy-benzonitrile
• PubChem4632
• ChemDiv3_011209
• KSC496C5L
• BJAYMNUBIULRMF-UHFFFAOYSA-N
• 4,5-dimethoxy-2-a
• AM61875
• CS-W017332
• 3,4-dimethoxy-6-aminobenzonitrile
• MFCD00058682
• AKOS001848887
• AQ-358/42003062
• AC-4017
• IDI1_028767
• 26961-27-3
• BRD-K14422341-001-01-1
• J-016632
• SY017622
• HMS1504N11
• PS-6197
• FT-0617193
• DTXSID80352892
• SCHEMBL82833
• MB00492
• A20898
• InChI=1/C9H10N2O2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,11H2,1-2H
• STK776272
• DB-047069

• MDL： MFCD00058682
• Inchi： 1S/C9H10N2O2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,11H2,1-2H3
• InChI Key： BJAYMNUBIULRMF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C#N)=CC=1OC)N
• BRN： 2372149

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.2
• Melting Point: 96-101 ºC
• Boiling Point: 346.6 ℃ at 760 mmHg
• Flash Point: 163.4±27.9 °C
• Refractive Index: 1.555
• PSA: 68.27000
• LogP: 1.73888
• Solubility: Not determined

2-Amino-4,5-dimethoxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Amino-4,5-dimethoxybenzonitrile

Recent Advances in the Study of 2-Amino-4,5-dimethoxybenzonitrile (CAS: 26961-27-3) in Chemical Biology and Pharmaceutical Research

2-Amino-4,5-dimethoxybenzonitrile (CAS: 26961-27-3) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable applications of 2-Amino-4,5-dimethoxybenzonitrile is its role as a precursor in the synthesis of heterocyclic compounds. Recent publications have demonstrated its utility in the construction of quinazoline and benzimidazole derivatives, which are known for their diverse pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of quinazoline-based inhibitors targeting protein kinases involved in cancer progression.

In addition to its synthetic versatility, 2-Amino-4,5-dimethoxybenzonitrile has been investigated for its direct biological effects. A recent in vitro study revealed that this compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential implications for drug-drug interactions. Furthermore, computational docking studies have identified it as a promising scaffold for designing new ligands targeting G-protein-coupled receptors (GPCRs).

The pharmacological potential of derivatives based on 2-Amino-4,5-dimethoxybenzonitrile has also been explored in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience reported that certain analogs showed neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of oxidative stress pathways. These findings open new avenues for developing small-molecule therapeutics for neurological disorders.

From a chemical perspective, recent advances in green chemistry have improved the synthetic routes to 2-Amino-4,5-dimethoxybenzonitrile. A 2023 publication in Green Chemistry described an environmentally friendly protocol using catalytic amination under microwave irradiation, achieving higher yields with reduced environmental impact compared to traditional methods. This development is particularly significant for scaling up production while adhering to sustainable chemistry principles.

Analytical characterization of 2-Amino-4,5-dimethoxybenzonitrile has also seen progress, with new spectroscopic methods enabling more precise quality control. Recent work published in Analytical Chemistry introduced a robust HPLC-MS method for detecting and quantifying this compound in complex matrices, which is crucial for pharmaceutical applications where purity standards are stringent.

Looking forward, the unique structural features of 2-Amino-4,5-dimethoxybenzonitrile continue to inspire novel research directions. Current investigations are exploring its potential in materials science, particularly as a building block for organic electronic materials. Additionally, its role in fragment-based drug discovery approaches is gaining attention, as evidenced by several recent patent applications in the pharmaceutical sector.

In conclusion, 2-Amino-4,5-dimethoxybenzonitrile (CAS: 26961-27-3) remains a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a versatile synthetic intermediate and a biologically active scaffold positions it as a valuable tool for drug discovery and development. The recent studies highlighted in this brief demonstrate the compound's ongoing relevance and potential for future breakthroughs in medicinal chemistry and related fields.